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Propaquizafop Solubility Data

The table below summarizes the essential physical and chemical properties of propaquizafop that are

critical for planning your experiments.

Property Value Condition (if applicable) Source / Reference

Molecular Weight 443.88 g/mol - [1] [2]

Physical State White to off-white powder - [1] [2]

Water Solubility 0.63 mg/L 20°C, pH 7 [1] [3]

Log P (Octanol-Water) 4.78 - [3]

Melting Point 66.3 °C - [1]

This table provides a comparison of propaquizafop's solubility in various solvents, which is fundamental for

selecting the right one for your stock solutions [1] [3].
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Solvent Solubility (mg/L) Notes

Water 0.63 Very low solubility; not suitable for stock preparation.

Acetone 500,000 Very high solubility.

Toluene 500,000 Very high solubility.

Chloroform 100,000 High solubility.

Methanol 76,000 High solubility.

DMSO 100 mg/mL (225.29 mM) Often used for in vitro biological studies; hygroscopic [2].

Frequently Asked Questions & Troubleshooting

Here are solutions to common problems you might encounter when working with propaquizafop.

Q1: Why won't my propaquizafop dissolve in the aqueous buffer during my assay? This is expected

behavior. With a very low water solubility of 0.63 mg/L and a high Log P of 4.78, propaquizafop is highly

hydrophobic [1] [3]. It is designed to be formulated as an emulsifiable concentrate (EC) for field application,

which is not directly transferable to laboratory bioassays [1].

Q2: What is the recommended protocol for preparing a stock solution for cell-based assays? For in

vitro biological studies, DMSO is a commonly used solvent [2].

Weigh the desired amount of propaquizafop powder.
Add a precise volume of pure, anhydrous DMSO to prepare a concentrated stock solution (e.g., 10-

100 mM).
Use ultrasonic agitation (sonication) to aid in dissolution if necessary.

Crucial Note: The final concentration of DMSO in your cell culture medium should be kept low
(typically below 0.1-1.0%) to avoid cytotoxicity. You will need to dilute your stock solution thousands

of times in the aqueous buffer or medium.

Q3: My solution precipitates upon dilution into an aqueous system. How can I prevent this?

Precipitation is a common challenge. You can explore these strategies:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/propaquizafop.html?srsltid=AfmBOoq3zaM2X4Cr8jKNCY8eauY39zHVBa8Y3Xp6BMvga5lM4kvA_BkT
https://www.smolecule.com/products/s540285?utm_src=pdf-body
https://www.smolecule.com/products/s540285?utm_src=pdf-body
https://www.smolecule.com/products/s540285?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/546.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10086030/
https://sitem.herts.ac.uk/aeru/iupac/Reports/546.htm
https://www.medchemexpress.com/propaquizafop.html?srsltid=AfmBOoq3zaM2X4Cr8jKNCY8eauY39zHVBa8Y3Xp6BMvga5lM4kvA_BkT
https://www.smolecule.com/products/s540285?utm_src=pdf-body
https://www.smolecule.com/products/s540285?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Use of Co-solvents: Instead of diluting solely with a buffer, try a water-miscible co-solvent system.

One referenced protocol suggests a mixture of 10% DMSO and 90% Corn Oil to create a clear
solution for in vivo administration [2]. For in vitro work, other co-solvents like ethanol or PEG can be

tested.
Sonication: Briefly sonicate the mixture after dilution to achieve a transient, homogenous dispersion

before it precipitates.
Prepare Fresh: Always prepare working solutions fresh daily from the stock solution to ensure

consistency.

Experimental Protocol: Soil Adsorption Study

The following detailed methodology is adapted from a 2023 study on the adsorption of propaquizafop in

soil [3]. This is useful if your research involves its environmental fate.

Title: Determination of Adsorption Kinetics of Propaquizafop in Soil Principle: This experiment

determines the rate and extent of propaquizafop adsorption onto different soil types by measuring its

concentration in a solution after contact with soil. Materials:

Propaquizafop standard (high purity, e.g., >99.8%)

Test soils (characterized for pH, OM%, CEC, and texture)
0.01 M CaCl₂ solution (as a background electrolyte)

Acetonitrile (HPLC grade)
Formic Acid (FA, HPLC grade)

Polypropylene centrifuge tubes (50 mL)
Mechanical shaker

Centrifuge
HPLC system with UV detector (or LC-MS)

Procedure:

Soil Preparation: Air-dry collected soil samples, grind them, and pass them through a 2 mm sieve.

Characterize the basic properties (pH, organic matter, etc.) [3].
Solution Preparation: Prepare a 5 mg/L working standard of propaquizafop in 0.01 M CaCl₂
solution [3].
Adsorption Experiment:

Weigh 5-10 g of soil into a 50 mL polypropylene centrifuge tube [3].
Add 10 mL of the 5 mg/L propaquizafop solution to the tube [3].

Seal the tubes and shake them on a mechanical shaker at 180 rpm for 0.5 to 24 hours (kinetic
study) at a constant temperature (e.g., 25°C) [3].
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Include control tubes without soil to account for any non-soil-related loss.

Sample Separation: After shaking, centrifuge the tubes at 5000 rpm for 5 minutes to separate the
soil from the aqueous solution [3].

Sample Extraction & Clean-up:
Transfer a 1 mL aliquot of the supernatant to a new 5 mL tube.

Add 2 mL of acetonitrile and 500 µL of 0.2% Formic Acid in water [3].
Vortex for 2 minutes.

Add 1.0 g of NaCl, vortex for 1 minute, and centrifuge again at 5000 rpm for 5 minutes [3].
Pass the supernatant through a 0.22 µm organic filter membrane into an HPLC vial for

analysis [3].
HPLC Analysis:

Column: Thermo BDS Hypersil C18 (250 mm × 4.6 mm, 5 µm) or equivalent [3].
Mobile Phase: Isocratic elution with Water (A) : Acetonitrile (B) in a ratio of 20:80 (v/v) [3].

Flow Rate: 1 mL/min [3].
Detection: UV detector at 230 nm [3].

Injection Volume: 10 µL [3].
Data Calculation: The amount of propaquizafop adsorbed onto the soil is calculated by the

difference between its initial concentration in the control and its final concentration in the supernatant
after contact with the soil.

Experimental Workflow Diagram

The following diagram outlines the logical sequence of the soil adsorption experiment described above.
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Start Experiment
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5 mg/L Propaquizafop Solution

Mix Soil and Solution
Shake at 180 rpm for 0.5-24h

Centrifuge at 5000 rpm for 5 min

Extract Supernatant:
Acetonitrile + 0.2% Formic Acid

HPLC-UV Analysis
(230 nm, C18 Column)

Calculate Adsorbed Amount

End / Data Interpretation

Click to download full resolution via product page

Key Takeaways for Laboratory Handling
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Solvent is Key: Success in the lab depends on using the right organic solvent like DMSO, acetone,

or acetonitrile for stock solutions, rather than water or aqueous buffers [1] [2].
Plan for Dilution: Have a strategy, such as using co-solvents, to manage the high probability of

precipitation when diluting the stock solution into aqueous systems [2].
Stability Matters: Propaquizafop is susceptible to degradation in the environment. While its stability

in sterile stock solutions may be longer, it's good practice to be aware of factors like temperature and
light, and to prepare stock solutions fresh for critical experiments [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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